5-[(2-Methylamino)ethyl]-cyclohexane-1,3-dione

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 5-[2-(methylamino)ethyl]cyclohexane-1,3-dione
• InChI: InChI=1S/C9H15NO2/c1-10-3-2-7-4-8(11)6-9(12)5-7/h7,10H,2-6H2,1H3
• InChI Key: BVHXWPNDVMEIMC-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1CC(=O)CC(=O)C1

Description

5-[(2-Methylamino)ethyl]-cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of N-methyl-1,5-dimethoxycyclohexa-1,4-diene-3-ethylamine (5.5 g, 27.9 mmol) in 20 ml of tetrahydrofuran was added 10 ml of 6 N hydrochloric acid in one portion. The warm solution was heated for 15 min. at 50° C. and concentrated to give a light yellow oil. The crude oil was dissolved in 25 ml of water, and the solution was mixed with 50 g of Dowex 50X8 resin (previously washed with 2 N HCl and deionized water) in a sintered glass funnel. After a few minutes, the aqueous solution was drawn out by suction, and the resin rinsed with four 50 ml-portions of water, and then with eight 35 ml-portions of 2 M aqueous pyridine. Pyridine fractions 3-8 were pooled and concentrated to give 3.9 g of 5-[(2-methylamino)ethyl]-cyclohexane-1,3-dione. An analytical sample crystallized from water and had mp 171°-4° C.